Cas no 1105198-64-8 (N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide)
![N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide structure](https://ossimg.kuujia.com/scimg/1105500/1105198-64-8x500.png)
1105198-64-8 structure
Product Name:N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide
CAS No:1105198-64-8
MF:C16H24N4OS
MW:320.452961921692
CID:5830364
PubChem ID:33677700
Update Time:2024-01-16
N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[(4-ethyl-4,5-dihydro-5-thioxo-1H-1,2,4-triazol-3-yl)methyl]-
- N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide
- (3r,5r,7r)-N-((4-ethyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide
- 1105198-64-8
- F2135-0923
- N-[(4-ethyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide
- AKOS015956326
-
- Inchi： 1S/C16H24N4OS/c1-2-20-13(18-19-15(20)22)9-17-14(21)16-6-10-3-11(7-16)5-12(4-10)8-16/h10-12H,2-9H2,1H3,(H,17,21)(H,19,22)
- InChI Key： MZNBZTQJPNXVNM-UHFFFAOYSA-N
- SMILES： C12(C(NCC3N(CC)C(=S)NN=3)=O)CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 320.16708258g/mol
- Monoisotopic Mass: 320.16708258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 88.8Ų
Experimental Properties
- Density: 1.51±0.1 g/cm3(Predicted)
- pka: 8.47±0.20(Predicted)
N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2135-0923-2μmol |
N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide |
1105198-64-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2135-0923-5μmol |
N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide |
1105198-64-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2135-0923-10μmol |
N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide |
1105198-64-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2135-0923-20μmol |
N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide |
1105198-64-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2135-0923-1mg |
N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide |
1105198-64-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2135-0923-2mg |
N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide |
1105198-64-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2135-0923-3mg |
N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide |
1105198-64-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2135-0923-4mg |
N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide |
1105198-64-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2135-0923-5mg |
N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide |
1105198-64-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2135-0923-10mg |
N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide |
1105198-64-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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